Cas no 2228527-31-7 (tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate
• CAS No: 2228527-31-7
• MF: C₁₅H₂₃BrN₂O₂
• MW: 343.259323358536
• CID: 6126369
• PubChem ID: 165694644
• Update Time: 2025-07-24

tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate
• 2228527-31-7
• EN300-1890355
• tert-butyl N-[5-(3-aminobutyl)-2-bromophenyl]carbamate

• Inchi： 1S/C15H23BrN2O2/c1-10(17)5-6-11-7-8-12(16)13(9-11)18-14(19)20-15(2,3)4/h7-10H,5-6,17H2,1-4H3,(H,18,19)
• InChI Key： NVTNBLFZVAKAHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CCC(C)N

Computed Properties

• Exact Mass: 342.09429g/mol
• Monoisotopic Mass: 342.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate

Comprehensive Overview of tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate (CAS No. 2228527-31-7)

The compound tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate (CAS No. 2228527-31-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a bromophenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate is its versatility in synthetic chemistry. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. Additionally, the tert-butyl carbamate (Boc) group serves as a protective group for amines, a technique widely used in peptide synthesis and medicinal chemistry. This dual functionality makes the compound a sought-after building block in laboratories worldwide.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound's role in the development of small-molecule inhibitors and bioconjugates has been highlighted in several studies, aligning with the growing focus on precision therapeutics. Moreover, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry.

From an environmental and regulatory perspective, tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate is designed to meet stringent safety standards. Unlike many halogenated compounds, it is engineered to minimize ecological impact, addressing concerns about green chemistry and sustainable synthesis. This aligns with the broader industry shift toward eco-friendly reagents and reduced waste generation, topics frequently searched by professionals in the field.

The compound's nomenclature, tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate, reflects its intricate structure, which includes a butylamine side chain and a brominated aromatic ring. Such detailed naming conventions are critical for accurate database indexing and patent filings, ensuring compliance with chemical regulatory frameworks. Researchers often search for CAS No. 2228527-31-7 to access technical data sheets, spectral information, and synthetic protocols, underscoring the importance of precise identification.

In the context of AI-driven drug discovery, compounds like tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate are increasingly analyzed using machine learning algorithms to predict reactivity and optimize synthetic routes. This intersection of chemistry and technology resonates with trends in computational chemistry and automated synthesis, which dominate current scientific discourse. The compound's compatibility with high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) further enhances its utility in quality control and characterization.

Looking ahead, the applications of tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate are expected to expand into emerging fields such as biomaterials and nanotechnology. Its structural motifs are being explored for their potential in designing smart polymers and drug-eluting coatings, topics that frequently appear in academic and industrial research queries. As the scientific community continues to innovate, this compound will likely remain a cornerstone in the toolkit of synthetic chemists and pharmacologists.

In summary, tert-butyl N-5-(3-aminobutyl)-2-bromophenylcarbamate (CAS No. 2228527-31-7) represents a fusion of traditional organic chemistry and cutting-edge scientific trends. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, make it a subject of enduring interest. By adhering to SEO-optimized terminology and addressing contemporary research themes, this overview aims to provide a valuable resource for professionals navigating the complexities of modern chemical synthesis.